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Compound of Interest

Compound Name: 1-Propylcyclopentene

Cat. No.: B15374742 Get Quote

For Immediate Reference: Essential Safety and Logistical Information for Laboratory

Professionals

Navigating the complexities of chemical handling is paramount to ensuring both personnel

safety and experimental integrity. This guide provides crucial information for the safe handling

of 1-Propylcyclopentene, a flammable and potentially hazardous cycloalkene. By adhering to

these protocols, researchers, scientists, and drug development professionals can minimize

risks and maintain a secure laboratory environment.

Chemical and Physical Properties
Understanding the inherent properties of 1-Propylcyclopentene is the first step toward safe

handling. The following table summarizes key quantitative data for this chemical and its

structural analogs, providing a basis for risk assessment and the implementation of appropriate

safety measures.
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Property
1-
Propylcyclope
ntene

Cyclopentene
(Analog)

Propylcyclope
ntane (Analog)

Source

Molecular

Formula
C₈H₁₄ C₅H₈ C₈H₁₆ [1]

Molecular Weight 110.20 g/mol 68.12 g/mol 112.21 g/mol [1][2][3]

Boiling Point 132.8 °C 44-46 °C 130.95 °C [4][5][6]

Flash Point 17.5 °C -30 °C 18 °C [1][2][6]

Density 0.821 g/cm³ 0.771 g/mL 0.78 g/mL [4][7]

Lower Explosive

Limit (LEL)

Data not

available
1.50% 1.1% (approx.) [1][8]

Upper Explosive

Limit (UEL)

Data not

available
10.00% 8.7% (approx.) [1][8]

Oral LD50 (rat)
Data not

available
1656 mg/kg 11400 mg/kg [5][9]

Dermal LD50

(rabbit)

Data not

available
1231 mg/kg

Data not

available
[5]

Inhalation LC50

(rat)

Data not

available
>22.9 mg/L (4h) 106 g/m³ [4][9]

Note: Data for LEL, UEL, LD50, and LC50 for 1-Propylcyclopentene is not readily available.

The provided data for Cyclopentene and Propylcyclopentane, as structural analogs, should be

used as an estimation for risk assessment and safety planning.

Personal Protective Equipment (PPE)
The appropriate selection and use of Personal Protective Equipment are non-negotiable when

handling 1-Propylcyclopentene. The following PPE is mandatory to prevent exposure and

ensure personal safety.[8]
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PPE Category Specification Rationale

Eye and Face Protection
Chemical splash goggles or a

full-face shield.

Protects against splashes and

vapors that can cause serious

eye irritation.

Hand Protection
Impervious gloves (e.g., Nitrile

or Neoprene).

Prevents skin contact, which

can cause irritation and

potential absorption of the

chemical.

Body Protection

Flame-resistant lab coat worn

over long-sleeved clothing and

long pants.

Protects skin from splashes

and provides a barrier in case

of a flash fire.

Respiratory Protection

A NIOSH-approved respirator

with organic vapor cartridges is

required if working outside of a

certified chemical fume hood

or in poorly ventilated areas. A

self-contained breathing

apparatus (SCBA) should be

used in emergency situations

with high vapor concentrations.

Protects against inhalation of

harmful vapors that can cause

respiratory irritation and

narcotic effects.[8]

Experimental Protocols: Safe Handling and Disposal
Adherence to established protocols is critical for minimizing risk during the handling and

disposal of 1-Propylcyclopentene.

Handling and Storage
Ventilation: Always handle 1-Propylcyclopentene in a well-ventilated area, preferably within

a certified chemical fume hood.[8]

Ignition Sources: This chemical is highly flammable.[3] Eliminate all potential ignition sources

from the work area, including open flames, hot plates, and spark-producing equipment.
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Grounding: Ground and bond containers and receiving equipment during transfers to prevent

static electricity buildup.

Storage: Store in a tightly sealed, properly labeled container in a cool, dry, and well-

ventilated area away from incompatible materials such as strong oxidizing agents.[8] The

storage area should be designated for flammable liquids.

Disposal Plan
Waste Collection: Collect all 1-Propylcyclopentene waste, including contaminated

materials, in a designated, properly labeled, and sealed container.

Professional Disposal: Dispose of chemical waste through a licensed professional waste

disposal service.[8] Do not pour down the drain.

Regulatory Compliance: Ensure all disposal practices are in accordance with federal, state,

and local environmental regulations.[8]

Visualizing Safe Workflows
To further clarify the necessary procedures, the following diagrams illustrate the logical flow for

routine handling and emergency response.
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Preparation

Handling

Disposal

Don Appropriate PPE

Verify Fume Hood Functionality

Gather All Necessary Materials

Remove Ignition Sources

Transfer Chemical in Fume Hood

Perform Experimental Procedure

Seal Container When Not in Use

Collect Waste in Labeled Container

Store Waste in Designated Area

Arrange for Professional Disposal
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Caption: Workflow for the safe handling of 1-Propylcyclopentene.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b15374742?utm_src=pdf-body-img
https://www.benchchem.com/product/b15374742?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15374742?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Spill Response Exposure Response

Alert Personnel & Evacuate Area

Extinguish Ignition Sources (if safe)

Contain Spill with Absorbent Material

Ventilate the Area

Clean Up with Spark-Proof Tools

Dispose of Waste as Hazardous

Report the Incident

Skin Contact: Remove Contaminated Clothing, Wash with Soap & Water for 15 min Eye Contact: Flush with Water for 15 min, Seek Medical Attention Inhalation: Move to Fresh Air, Seek Medical Attention Ingestion: Do NOT Induce Vomiting, Seek Immediate Medical Attention

Click to download full resolution via product page

Caption: Emergency response plan for 1-Propylcyclopentene incidents.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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